N-cyclohexyl-2-[(6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]acetamide

• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol
• IUPAC Name: N-cyclohexyl-2-[(6-oxo-7,8,9,10-tetrahydrobenzo[c]chromen-3-yl)oxy]acetamide
• InChI: InChI=1S/C21H25NO4/c23-20(22-14-6-2-1-3-7-14)13-25-15-10-11-17-16-8-4-5-9-18(16)21(24)26-19(17)12-15/h10-12,14H,1-9,13H2,(H,22,23)
• InChI Key: NPODYJUIRXVBQP-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NC(=O)COC2=CC3=C(C=C2)C4=C(CCCC4)C(=O)O3

Description

N-cyclohexyl-2-[(6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]acetamide, also known as CT-3, is a synthetic compound that has shown potential in various scientific research applications. CT-3 belongs to the family of cannabinoids, which are naturally occurring compounds found in the cannabis plant. The compound has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

N-cyclohexyl-2-[(6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]acetamide exerts its effects through the endocannabinoid system, which is a complex signaling system in the body that regulates various physiological processes. N-cyclohexyl-2-[(6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]acetamide binds to the cannabinoid receptors CB1 and CB2, which are located throughout the body and play a role in pain perception, inflammation, and immune function. N-cyclohexyl-2-[(6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]acetamide also modulates the activity of other receptors, such as the TRPV1 receptor, which is involved in pain perception.
Biochemical and Physiological Effects
N-cyclohexyl-2-[(6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]acetamide has been shown to possess various biochemical and physiological effects. It has been demonstrated to reduce inflammation and oxidative stress, which are involved in the pathogenesis of various diseases. N-cyclohexyl-2-[(6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]acetamide has also been shown to protect neurons from damage and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-2-[(6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]acetamide has several advantages for lab experiments. It is a synthetic compound that can be produced in high yields and purity, which is important for reproducibility and consistency in experiments. N-cyclohexyl-2-[(6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]acetamide also has a well-defined mechanism of action and has been extensively studied in vitro and in vivo. However, N-cyclohexyl-2-[(6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]acetamide has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in certain experiments. It also has a relatively short half-life, which may limit its efficacy in certain applications.

Future Directions

There are several future directions for the study of N-cyclohexyl-2-[(6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]acetamide. One area of research is the development of novel synthetic analogs of N-cyclohexyl-2-[(6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]acetamide with improved pharmacological properties. Another area of research is the investigation of the potential therapeutic effects of N-cyclohexyl-2-[(6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]acetamide in various disease models, including cancer, inflammatory bowel disease, and epilepsy. Additionally, further studies are needed to fully elucidate the mechanism of action of N-cyclohexyl-2-[(6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]acetamide and its interaction with other receptors and signaling pathways in the body.
Conclusion
In conclusion, N-cyclohexyl-2-[(6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]acetamide is a synthetic compound that has shown potential in various scientific research applications. It has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. N-cyclohexyl-2-[(6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]acetamide has demonstrated anti-inflammatory, antioxidant, and neuroprotective properties and has potential in the treatment of various diseases. Further research is needed to fully understand the potential therapeutic effects of N-cyclohexyl-2-[(6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]acetamide and its mechanism of action.

Synthesis Methods

N-cyclohexyl-2-[(6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]acetamide can be synthesized through multiple methods, including the reaction of cyclohexylamine with 7-hydroxy-3,4-dihydro-2H-chromen-2-one followed by the reaction with chloroacetyl chloride. Another method involves the reaction of cyclohexylamine with 7-hydroxy-3,4-dihydro-2H-chromen-2-one followed by the reaction with chloroacetic acid. Both methods produce N-cyclohexyl-2-[(6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]acetamide with high yields and purity.

Scientific Research Applications

N-cyclohexyl-2-[(6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]acetamide has been studied for its potential therapeutic effects in various scientific research applications. It has been shown to possess anti-inflammatory, antioxidant, and neuroprotective properties. Studies have also demonstrated its potential in the treatment of various diseases, including multiple sclerosis, Alzheimer's disease, and Parkinson's disease.